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Compound of Interest

Compound Name: 3,3-Diethoxy-1-propyne

Cat. No.: B167727 Get Quote

This document provides immediate, essential safety and logistical information for the proper

disposal of 3,3-Diethoxy-1-propyne (CAS No. 10160-87-9). The following procedures are

designed for researchers, scientists, and drug development professionals to ensure safe

handling and regulatory compliance.

Immediate Safety and Hazard Information
3,3-Diethoxy-1-propyne is a flammable liquid and vapor that requires careful handling.[1] It is

classified as a Category 3 flammable liquid, a skin and eye irritant, and may cause respiratory

irritation.[1] Vapors can form explosive mixtures with air and may travel to an ignition source,

resulting in a flashback.[2] This chemical is designated as a Dangerous Good for

transportation.[3]

Key safety precautions include:

Handling in a well-ventilated area, preferably a chemical fume hood.[1]

Wearing appropriate Personal Protective Equipment (PPE), including safety goggles with

side-shields, chemical-impermeable gloves, and fire/flame-resistant clothing.[1]

Keeping the chemical away from heat, sparks, open flames, and other ignition sources.[1]

Using non-sparking tools and taking measures to prevent static discharge.[1]
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Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 3,3-Diethoxy-1-
propyne.

Property Value

CAS Number 10160-87-9

Molecular Formula C₇H₁₂O₂

Molecular Weight 128.17 g/mol

Appearance Liquid

Boiling Point 138-139.5 °C

Density 0.894 g/mL at 25 °C

Flash Point 31 °C (87.8 °F) - closed cup

Hazard Classifications Flammable Liquid 3, Skin Irritant 2, Eye Irritant 2

Data sourced from multiple chemical suppliers and safety data sheets.[1]

Disposal Protocol: A Step-by-Step Workflow
Disposal of 3,3-Diethoxy-1-propyne must be conducted in strict accordance with local, state,

and federal regulations. It is illegal to dispose of flammable liquids down the drain or in regular

trash.[4][5] The recommended procedure is to engage a licensed hazardous waste disposal

service.[6][7] The following steps detail the process for preparing the chemical waste for

collection.

Step 1: Waste Identification and Segregation

Clearly label the waste container as "Hazardous Waste: 3,3-Diethoxy-1-propyne".

Ensure the container is segregated from other incompatible waste types to prevent

dangerous reactions.[6] Specifically, keep it separate from oxidizing agents, strong acids, or

bases.[7]
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Step 2: Container Selection and Sealing

Use a container made of compatible material. The original container is often the best choice.

[4][8]

Ensure the container has a tightly fitting cap and is kept closed at all times, except when

adding waste.[8]

Do not fill the container to more than 90% of its capacity to allow for vapor expansion.[9]

Clean the exterior of the container to remove any chemical residue.[9]

Step 3: Safe Storage Pending Disposal

Store the sealed waste container in a cool, dry, and well-ventilated area designated for

hazardous waste.[1]

The storage area should be away from heat sources, sparks, and open flames.[6] An

explosion-proof cabinet is recommended.[6]

Ensure the storage location is secure and inaccessible to untrained individuals.

Step 4: Documentation and Labeling

Attach a properly filled-out hazardous waste tag to the container, as required by your

institution and local regulations.

Document the contents and quantity of the waste for your records and for the disposal

service. This documentation is crucial in case of an emergency.[5]

Step 5: Arranging for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste management company to schedule a pickup.[6][7]

Provide them with all necessary information about the waste chemical.

Disposal Workflow Diagram
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Figure 1. Disposal Workflow for 3,3-Diethoxy-1-propyne
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Caption: Figure 1. A step-by-step workflow for the safe preparation and disposal of 3,3-
Diethoxy-1-propyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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